molecular formula C11H12N2O2S B8352340 Ethyl (imidazo[1,2-a]pyridin-5-ylthio)acetate

Ethyl (imidazo[1,2-a]pyridin-5-ylthio)acetate

Cat. No.: B8352340
M. Wt: 236.29 g/mol
InChI Key: MEJAGJVDJLDVMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (imidazo[1,2-a]pyridin-5-ylthio)acetate is a useful research compound. Its molecular formula is C11H12N2O2S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N2O2S

Molecular Weight

236.29 g/mol

IUPAC Name

ethyl 2-imidazo[1,2-a]pyridin-5-ylsulfanylacetate

InChI

InChI=1S/C11H12N2O2S/c1-2-15-11(14)8-16-10-5-3-4-9-12-6-7-13(9)10/h3-7H,2,8H2,1H3

InChI Key

MEJAGJVDJLDVMN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CSC1=CC=CC2=NC=CN21

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 120.02 g (0.7991 mol) of imidazo-[1,2-a]pyridine-5-thiol and 134 ml (0.959 mol) of triethylamine in 500 ml of ethanol was added 88.6 ml (0.799 mol) of ethyl bromoacetate dropwise at room temperature, and the mixture was stirred at the same temperature for 2 hours. The solvent was then distilled off under reduced pressure and ethyl acetate was added to the residue. The resulting precipitate (for the most part, triethylamine hydrochloride) was filtered off and washed with ethyl acetate. The filtrate and washes were pooled and the solvent was distilled off under reduced pressure to provide ethyl (imidazo[1,2-a]pyridin-5-ylthio)acetate as crude product. This crude product was not purified but used as it was in the next reaction.
Quantity
120.02 g
Type
reactant
Reaction Step One
Quantity
134 mL
Type
reactant
Reaction Step One
Quantity
88.6 mL
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

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